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Abstract
Carlina oxide, a naturally occurring polyacetylene, stands as a significant molecule at the

interface of traditional herbal medicine and modern drug discovery. First isolated in the late

19th century, this compound, predominantly found in the roots of Carlina acaulis L., has

garnered considerable attention for its broad spectrum of biological activities. This technical

guide provides an in-depth exploration of the discovery, history, chemical properties, and

multifaceted biological effects of Carlina oxide. It details the experimental protocols for its

extraction, isolation, and characterization, and presents a comprehensive summary of its

quantitative biological data. Furthermore, this guide visualizes key experimental workflows,

offering a valuable resource for researchers investigating its potential applications in the

pharmaceutical and agrochemical industries.

Introduction: From Traditional Remedy to Scientific
Scrutiny
The story of Carlina oxide is deeply rooted in the traditional use of the stemless carline thistle,

Carlina acaulis, a plant native to the alpine regions of central and southern Europe. For

centuries, the rhizome of this plant was a staple in European herbal medicine, employed as a

diuretic, cold remedy, and treatment for skin diseases. This historical use prompted scientific
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inquiry into its chemical constituents, ultimately leading to the discovery of its major bioactive

component.

The Historical Journey of a Potent Polyacetylene
The scientific investigation into the chemical makeup of Carlina acaulis essential oil dates back

to the late 19th century. The initial isolation of what would come to be known as Carlina oxide
was achieved by the German chemist F. W. Semmler in 1889. His pioneering work laid the

foundation for future research into this unique natural product.

While Semmler was the first to isolate the compound, the complete elucidation of its chemical

structure as 2-(3-phenylprop-1-ynyl)furan was a gradual process, culminating in the mid-20th

century through the application of advancing spectroscopic techniques. Today, its structure is

routinely confirmed using modern analytical methods such as Gas Chromatography-Mass

Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Raman spectroscopy.

Chemical and Physical Properties
Carlina oxide is a polyacetylene, a class of compounds characterized by the presence of one

or more triple bonds. Its distinct structure, featuring a furan ring attached to a phenylpropyne

chain, is responsible for its characteristic chemical reactivity and biological activity.

Property Value

Molecular Formula C₁₃H₁₀O

Molecular Weight 182.22 g/mol

IUPAC Name 2-(3-phenylprop-1-yn-1-yl)furan

Appearance Oily liquid

Boiling Point Not readily available

Solubility
Soluble in organic solvents; poorly soluble in

water

Natural Occurrence and Biosynthesis
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Carlina oxide is the principal component of the essential oil extracted from the roots of Carlina

acaulis, where it can constitute over 95% of the oil's volume. It has also been identified as a

major constituent in the essential oil of Carthamus caeruleus. The biosynthesis of

polyacetylenes in plants is a complex process, generally believed to originate from fatty acid

precursors through a series of desaturation and other enzymatic modifications.

Isolation and Purification: From Plant to Pure
Compound
The extraction and purification of Carlina oxide are critical steps for its study and potential

application. The general workflow involves obtaining the essential oil from the plant's roots,

followed by chromatographic separation to isolate the pure compound.

Experimental Protocol: Isolation of Carlina Oxide
Objective: To isolate pure Carlina oxide from the roots of Carlina acaulis.

Materials:

Dried roots of Carlina acaulis

Clevenger-type apparatus for hydrodistillation

Silica gel for column chromatography

n-hexane (analytical grade)

Rotary evaporator

Thin-layer chromatography (TLC) plates

GC-MS and NMR for analysis

Procedure:

Hydrodistillation: The dried roots of Carlina acaulis are subjected to hydrodistillation for

several hours using a Clevenger-type apparatus. The essential oil, being less dense than

water, is collected.
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Drying: The collected essential oil is dried over anhydrous sodium sulfate to remove any

residual water.

Column Chromatography: The crude essential oil is loaded onto a silica gel column.

Elution: The column is eluted with n-hexane. Fractions are collected systematically.

Monitoring: The separation process is monitored by TLC to identify the fractions containing

Carlina oxide.

Solvent Evaporation: Fractions containing pure Carlina oxide are combined, and the solvent

is removed under reduced pressure using a rotary evaporator.

Purity Confirmation: The purity and identity of the isolated Carlina oxide are confirmed by

GC-MS and NMR analysis.

Dried Carlina acaulis Roots Hydrodistillation Drying (Anhydrous Na₂SO₄) Silica Gel Column Chromatography Elution with n-hexane TLC Monitoring Solvent Evaporation Purity & Identity Confirmation (GC-MS, NMR) Pure Carlina oxide
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Isolation Workflow for Carlina Oxide.

Biological Activities and Mechanism of Action
Carlina oxide exhibits a remarkable range of biological activities, making it a subject of intense

research for its potential applications in medicine and agriculture.

Insecticidal Activity
Carlina oxide has demonstrated potent insecticidal properties against a variety of insect pests,

including mosquitos (Culex quinquefasciatus) and agricultural pests.[1] Its mechanism of action

is thought to involve the inhibition of acetylcholinesterase (AChE), an essential enzyme in the

insect nervous system.[2] Photosensitization is another proposed mechanism, where the

molecule becomes toxic upon exposure to light.[2]
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Target Organism Assay Type Result (LC₅₀/IC₅₀) Reference

Culex

quinquefasciatus

(larvae)

Larvicidal assay 1.31 µg/mL [2]

Musca domestica Topical application - [1]

Bactrocera oleae Ingestion LC₅₀ = 1052 ppm [3]

Antifungal and Antibacterial Activity
Carlina oxide shows significant activity against various fungal and bacterial strains. This has

led to investigations into its potential as a natural food preservative and an alternative to

chemical fungicides.

Organism Activity Result (MIC) Reference

Penicillium expansum Antifungal -

Methicillin-resistant

Staphylococcus

aureus (MRSA)

Antibacterial -

Streptococcus

pyogenes
Antibacterial -

Pseudomonas

aeruginosa
Antibacterial -

Candida albicans Antifungal -

Cytotoxic and Other Activities
Carlina oxide has also been shown to possess cytotoxic effects against certain cancer cell

lines. However, its toxicity profile indicates that it should be handled with care, as it can also be

toxic to non-target organisms. Additionally, it has demonstrated antitrypanosomal properties.
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Cell Line/Organism Activity Result (IC₅₀/LC₅₀) Reference

Human melanoma

cells
Cytotoxic Varies by cell line

Trypanosoma brucei

brucei
Antitrypanosomal IC₅₀ = 1.0 µg/mL

Synthesis of Carlina Oxide Analogues
The potent biological activities of Carlina oxide have inspired the synthesis of various

analogues to explore structure-activity relationships and develop new compounds with

enhanced efficacy and selectivity.[1] A common synthetic approach involves a Sonogashira

coupling reaction.

General Synthetic Workflow

Substituted Benzyl Bromide Substitution with a protected alkyne

2-Bromofuran

Sonogashira Coupling

Deprotection

Carlina oxide Analogue

Click to download full resolution via product page

Synthetic Workflow for Carlina Oxide Analogues.

Future Perspectives and Conclusion
Carlina oxide continues to be a molecule of significant interest. Its potent and diverse

biological activities, coupled with its natural origin, position it as a promising lead compound for

the development of new insecticides, antifungals, and potentially other therapeutic agents. The

challenges of sustainable sourcing and potential toxicity necessitate further research into its

synthetic production, the development of safer analogues, and the formulation of delivery

systems that enhance its efficacy while minimizing off-target effects. The journey of Carlina
oxide from a traditional herbal remedy to a modern scientific curiosity underscores the
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immense potential of natural products in addressing contemporary challenges in health and

agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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